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Compound of Interest

Compound Name: GX-674

Cat. No.: B15587529 Get Quote

Application Note and Protocol

Introduction
GX-674 is a potent and selective state-dependent antagonist of the voltage-gated sodium

channel Nav1.7.[1][2][3][4] Nav1.7 is a genetically validated target for pain, and its inhibitors

are under investigation as potential analgesics.[5][6] Accurate and consistent preparation of

GX-674 stock solutions is critical for reliable and reproducible results in in vitro assays, such as

electrophysiology and cell-based functional screens. This document provides detailed protocols

for the preparation of GX-674 stock solutions and summarizes its key chemical and biological

properties.

Chemical and Physical Properties
GX-674 is an aryl sulfonamide compound.[2][7] A summary of its relevant properties is provided

in the table below.
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Property Value Reference

CAS Number 1432913-36-4 [4][6][7][8]

Molecular Formula C₂₁H₁₃ClF₂N₆O₃S₂ [4][7][8]

Molecular Weight 534.9 g/mol [7][8]

Purity ≥95% [8]

Formulation A solid [8]

Biological Activity
GX-674 is a highly potent inhibitor of the human Nav1.7 channel, with an IC₅₀ of 0.1 nM when

the channel is in a depolarized state (-40 mV).[1][3][4] Its state-dependent binding contributes

to its selectivity for Nav1.7 over other Nav channel isoforms.[6][8]

Target Assay Condition IC₅₀ Reference

hNav1.7

Patch-clamp on

HEK293 cells (-40 mV

holding potential)

0.1 nM [1][3][4][8]

hNav1.7

Patch-clamp on

HEK293 cells (-120

mV holding potential)

240 nM [8]

Solubility Data
The solubility of GX-674 in various common laboratory solvents is crucial for preparing

appropriate stock solutions.
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Solvent Solubility Reference

DMSO 20 mg/mL [8]

DMF 20 mg/mL [8]

Ethanol 1 mg/mL [8]

PBS (pH 7.2) Slightly soluble [8]

Protocol: Preparing a 10 mM GX-674 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of GX-674 in DMSO, a

commonly used solvent for in vitro assays.

Materials:

GX-674 solid (powder)

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Equilibrate GX-674: Allow the vial of solid GX-674 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weigh GX-674: Accurately weigh out a precise amount of GX-674 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.35

mg of GX-674 (Molecular Weight = 534.9 g/mol ).
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Add DMSO: Add the appropriate volume of DMSO to the weighed GX-674. For the example

above, add 1 mL of DMSO.

Dissolve the Compound: Vortex the solution until the GX-674 is completely dissolved. Gentle

warming in a water bath (e.g., 37°C) may be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no undissolved particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage (months to years) or at 4°C for short-term storage (days to weeks).[7]

Note on Working Dilutions:

For in vitro assays, the 10 mM stock solution should be serially diluted to the desired final

concentration in the appropriate assay buffer or cell culture medium. It is important to ensure

that the final concentration of DMSO in the assay does not exceed a level that affects the

experimental system (typically ≤ 0.1%).

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the experimental workflow for preparing GX-674 stock

solutions and the signaling pathway it targets.
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Experimental Workflow for GX-674 Stock Solution Preparation

Weigh GX-674 Powder

Add Anhydrous DMSO
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Caption: Workflow for preparing GX-674 stock solutions.
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Mechanism of Action of GX-674
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Caption: GX-674 inhibits the Nav1.7 sodium channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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